
An In-depth Technical Guide to the Safety,
Handling, and MSDS of Cyclopentadecanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclopentadecanone

Cat. No.: B167302 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and toxicological data

for Cyclopentadecanone (CAS No. 502-72-7). The information is compiled from various safety

data sheets and scientific resources to ensure a thorough understanding for professionals

working with this compound.

Chemical and Physical Properties
Cyclopentadecanone, also known as Exaltone, is a macrocyclic ketone widely used in the

fragrance industry.[1] It is a white to off-white crystalline solid or waxy substance with a

characteristic musky odor.[2][3] Its properties are summarized in the table below.
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Property Value References

Molecular Formula C₁₅H₂₈O [1][4]

Molecular Weight 224.39 g/mol [2][4]

Appearance
White to off-white crystalline

solid or flakes
[2][3]

Odor Musky, sweet [1][2]

Melting Point 63-67 °C [5][6]

Boiling Point
338 °C at 760 mmHg; 120 °C

at 0.3 mmHg
[5][6][7]

Density 0.89 g/cm³ at 25 °C [7]

Flash Point 145 °C (closed cup) [2]

Solubility

Insoluble in water; soluble in

alcohol, oils, and most organic

solvents

[1][2][7]

Vapor Pressure 0.0001 mmHg at 25 °C [7]

Hazard Identification and GHS Classification
According to the majority of available safety data sheets, Cyclopentadecanone is not

classified as a hazardous substance under the Globally Harmonized System (GHS) and is not

considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR

1910.122).[4][8][9] However, some sources classify it as a skin and eye irritant.[2] It is important

to note that for a significant percentage of reports, no GHS hazard criteria were met.[9]

Potential Health Effects:[2][7][10]

Eye Contact: May cause eye irritation.

Skin Contact: May cause skin irritation. Prolonged exposure may lead to dermatitis.

Inhalation: May cause respiratory tract irritation.
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Ingestion: May cause irritation of the digestive tract.

The toxicological properties of this substance have not been fully investigated.[7][10]

Safe Handling and Storage
Proper handling and storage procedures are essential to ensure safety when working with

Cyclopentadecanone.

Handling:[1][2][4][7]

Handle in accordance with good industrial hygiene and safety practices.

Use in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.

Do not breathe dust or vapors.

Minimize dust generation and accumulation.

Wash hands thoroughly after handling.

Storage:[1][2][4][7][8]

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Store at room temperature.[8]

Protect from heat, light, and ignition sources.

Incompatible with strong oxidizing agents, strong acids, and strong bases.[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is recommended when handling

Cyclopentadecanone:
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PPE Type Specification References

Eye/Face Protection
Wear safety glasses with side

shields or goggles.
[7][8]

Skin Protection

Wear protective gloves and

clothing to prevent skin

exposure.

[1][7][8]

Respiratory Protection

If exposure limits are exceeded

or irritation is experienced, a

NIOSH/MSHA approved

respirator should be worn.

[7][8]

First Aid Measures
In case of exposure to Cyclopentadecanone, the following first aid measures should be taken:
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Exposure Route First Aid Procedure References

Inhalation

Move to fresh air. If breathing

is difficult, give oxygen. If not

breathing, give artificial

respiration. Seek medical

attention if symptoms occur.

[2][4][7][8]

Skin Contact

Wash off immediately with

soap and plenty of water for at

least 15 minutes while

removing all contaminated

clothing and shoes. Seek

medical advice if irritation

persists.

[2][4][7][8]

Eye Contact

Rinse immediately and

cautiously with plenty of water

for at least 15 minutes, also

under the eyelids. Remove

contact lenses if present and

easy to do. Seek medical

attention if irritation persists.

[2][4][7][8]

Ingestion

Rinse mouth with water. Do

NOT induce vomiting. Never

give anything by mouth to an

unconscious person. Seek

immediate medical advice.

[2][4][7][8]

Note to Physicians: Treat symptomatically.[4][8]

Accidental Release Measures
In the event of a spill, the following procedures should be followed:

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[8]
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Containment: Prevent further leakage or spillage if safe to do so.[8]

Cleanup: For powder spills, cover with a plastic sheet or tarp to minimize spreading. Take up

mechanically and place in appropriate containers for disposal. Avoid creating dust. Clean the

contaminated surface thoroughly. For liquid spills, absorb with an inert material (e.g., sand,

earth) and collect for disposal.[2][8]

Environmental Precautions: Prevent entry into drains and waterways.[2]

Toxicological Information
Detailed toxicological studies on Cyclopentadecanone are limited. However, a review of the

substance as a fragrance ingredient indicates low acute toxicity.[11] The table below

summarizes the available toxicological data.

Test Result References

Acute Oral Toxicity (LD50) > 5000 mg/kg (Rabbit) [6]

Skin Irritation May cause skin irritation. [2][7]

Eye Irritation May cause eye irritation. [2][7]

Sensitization No information available. [6]

Carcinogenicity
Not listed as a carcinogen by

IARC, NTP, ACGIH, or OSHA.
[6]

Mutagenic Effects No information available. [6]

Reproductive Effects No information available. [6]

Note: 100% of the mixture consists of ingredient(s) of unknown acute toxicity.[8] The

toxicological properties have not been fully investigated.[6]

Experimental Protocols
Detailed experimental protocols for toxicological assessment are based on OECD guidelines.

The following are outlines for key experiments.
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Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)
Objective: To determine the acute oral toxicity of a substance.[12][13]

Principle: A stepwise procedure where the substance is administered to animals of a single sex

(usually females) at one of a series of fixed dose levels. The endpoint is the observation of

clear signs of toxicity at a particular dose level, rather than death.[12]

Methodology:

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.[13]

Fasting: Animals are fasted overnight (food but not water withheld) before dosing.[12][14]

Dose Administration: The test substance is administered in a single dose by gavage. The

starting dose is selected from fixed levels (5, 50, 300, 2000 mg/kg) based on a preliminary

sighting study.[12][13]

Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in

body weight for at least 14 days. Observations are made frequently on the day of dosing and

at least daily thereafter.[12]

Procedure: The test proceeds in a stepwise manner. If an animal survives at a given dose,

the next higher fixed dose is administered to another animal. If an animal dies, the next lower

dose is administered. This continues until the dose causing evident toxicity but no mortality is

identified, or no effects are seen at the highest dose, or mortality is observed at the lowest

dose.[12]

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
Objective: To determine the potential of a substance to cause reversible (irritation) or

irreversible (corrosion) skin damage.[5]

Principle: The test substance is applied to the skin of an experimental animal for a defined

period. The skin is then observed for signs of erythema and edema.[5]
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Methodology:

Animal Selection: A single healthy young adult albino rabbit is typically used for the initial

test.

Preparation: The fur on the animal's back is clipped approximately 24 hours before the test.

Dose Application: A small amount of the test substance (0.5 g for solids or 0.5 mL for liquids)

is applied to a small area of skin (approximately 6 cm²) and covered with a gauze patch and

semi-occlusive dressing.

Exposure: The exposure duration is typically 4 hours.

Observation: After the exposure period, the patch is removed, and the skin is cleaned. The

skin is then examined for erythema and edema at 1, 24, 48, and 72 hours after patch

removal. The severity of the lesions is scored.

Confirmation: If the initial test does not show corrosion, the test may be confirmed on

additional animals.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
Objective: To assess the potential of a substance to cause eye irritation or corrosion.[2][8]

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an

experimental animal. The untreated eye serves as a control. The eye is then observed for

lesions of the cornea, iris, and conjunctiva.[8][15]

Methodology:

Animal Selection: Healthy young adult albino rabbits are used.[2]

Initial Test: The test is initially performed on a single animal.[8][15]

Dose Application: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is

instilled into the conjunctival sac of one eye. The eyelids are gently held together for about
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one second.[15]

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

application. The cornea, iris, and conjunctiva are scored for any lesions.[2][15]

Confirmatory Test: If the initial test does not show corrosive or severe irritant effects, the

response is confirmed using up to two additional animals.[8][15]

Biological Mechanisms and Signaling Pathways
Currently, there is a lack of publicly available scientific literature detailing the specific

toxicokinetics (absorption, distribution, metabolism, and excretion), mechanism of action, or

any signaling pathways directly modulated by Cyclopentadecanone. Further research is

required to elucidate these aspects of its toxicological profile.

Visualizations
Experimental Workflow: Acute Oral Toxicity (OECD 420)
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Preparation

Sighting Study

Main Study (Stepwise Procedure)

Post-Dosing

Select healthy young adult female rats

Fast animals overnight (food withheld)

Select starting dose (e.g., 300 mg/kg)

Administer single dose by gavage to one animal

Observe for 24h for evident toxicity

Dose next animal at appropriate level

Observe for signs of toxicity or mortality

Toxicity observed? Mortality: Dose next animal at lower fixed dose
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Toxicity (no mortality): Stop at this dose
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Perform gross necropsy
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Caption: Workflow for the Acute Oral Toxicity Fixed Dose Procedure (OECD 420).
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Logical Relationship: Tiered Testing Strategy for
Irritation

Test Substance: Cyclopentadecanone

Review Existing Data (Human & In Vitro)

In Vitro Skin Irritation Test (e.g., OECD TG 439) In Vitro Eye Irritation Test (e.g., OECD TG 492)

Classify as Skin Irritant?

In Vivo Skin Irritation Test (OECD TG 404)

Equivocal

Final Skin Irritation Classification

Positive/Negative

Classify as Eye Irritant?

In Vivo Eye Irritation Test (OECD TG 405)

Equivocal

Final Eye Irritation Classification

Positive/Negative

Click to download full resolution via product page

Caption: Tiered testing strategy for skin and eye irritation assessment.

Disclaimer
The information provided in this document is intended for use by qualified professionals and is

based on the best available data at the time of compilation. It is not exhaustive and should not

be considered a substitute for a formal safety data sheet (SDS) provided by the manufacturer.

Users are responsible for conducting their own risk assessments and implementing appropriate

safety measures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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